Cas no 2680844-13-5 (4-Fluoro-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid)

• Product Name: 4-Fluoro-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• CAS No: 2680844-13-5
• MF: C₈H₉F₄NO₃
• MW: 243.155576467514
• CID: 5653140
• PubChem ID: 165918506
• Update Time: 2025-06-13

4-Fluoro-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680844-13-5
• EN300-28277482
• 4-fluoro-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• 4-Fluoro-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C8H9F4NO3/c1-7(6(15)16)2-4(9)3-13(7)5(14)8(10,11)12/h4H,2-3H2,1H3,(H,15,16)
• InChI Key： RQSARCODRZBUNK-UHFFFAOYSA-N
• SMILES： FC1CN(C(C(F)(F)F)=O)C(C(=O)O)(C)C1

Computed Properties

• Exact Mass: 243.05185580g/mol
• Monoisotopic Mass: 243.05185580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-Fluoro-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

Research Brief on 4-Fluoro-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS: 2680844-13-5)

4-Fluoro-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS: 2680844-13-5) is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its trifluoroacetyl and carboxylic acid functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and prodrugs. Recent studies have explored its role in modulating key biological pathways, making it a promising candidate for further investigation.

The synthesis of 4-Fluoro-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid involves multi-step organic reactions, including fluorination and acylation, to achieve high purity and yield. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structural integrity. Researchers have highlighted its stability under physiological conditions, which is critical for its potential use in drug delivery systems. Furthermore, its ability to act as a chiral building block has been leveraged in asymmetric synthesis, enabling the creation of enantiomerically pure compounds with enhanced pharmacological properties.

In recent preclinical studies, this compound has demonstrated inhibitory activity against specific proteases and kinases, suggesting its utility in targeting diseases such as cancer and inflammatory disorders. For instance, its interaction with the active site of certain enzymes has been elucidated through X-ray crystallography, providing insights into its mechanism of action. These findings underscore the compound's potential as a lead structure for the development of novel therapeutics. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, is currently under investigation to optimize its drug-like properties.

Despite these promising developments, challenges remain in the scalable synthesis and formulation of 4-Fluoro-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid. Researchers are exploring green chemistry approaches to minimize environmental impact and improve cost-effectiveness. Collaborative efforts between academia and industry are also underway to accelerate its translation into clinical applications. As the understanding of its biological interactions deepens, this compound is poised to play a pivotal role in advancing drug discovery and chemical biology research.

In conclusion, 4-Fluoro-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid represents a compelling area of study with broad implications for medicinal chemistry. Its structural versatility, combined with its emerging biological activities, positions it as a valuable tool for researchers aiming to address unmet medical needs. Future studies will likely focus on expanding its therapeutic applications and refining its synthetic pathways to meet the demands of modern drug development.